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Compound of Interest
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Cat. No.: B1631071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dimethylaminoborane (DMAB), a molecule of significant interest in chemical synthesis and

materials science, exhibits a delicate balance between stability and controlled decomposition.

This guide provides a comprehensive overview of the factors governing its stability and the

pathways through which it decomposes, offering critical insights for its handling, storage, and

application.

Core Stability Characteristics
Dimethylaminoborane is a white crystalline solid that is relatively stable under ambient, dry

conditions. However, its stability is significantly compromised by moisture and elevated

temperatures.[1][2][3] It is known to be air and moisture sensitive, and contact with water leads

to the release of flammable gases.[1][2][3] For safe storage, it is recommended to keep DMAB

below +30°C.[1][3]

Decomposition Pathways
The decomposition of dimethylaminoborane can be triggered through two primary routes:

thermal decomposition and hydrolysis. Catalysts can be employed to significantly influence the

kinetics and products of these pathways.
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When heated, dimethylaminoborane undergoes decomposition, releasing hydrogen gas.[4]

The thermal decomposition process can be complex, often proceeding through the formation of

dimeric and polymeric aminoborane species.[4][5] One study noted that the thermal

decomposition of DMAB in the presence of a tin acetylacetonate complex occurred at 130°C,

leading to the generation of H₂ gas and a dimer structure.[4] The process is often studied using

techniques like Thermogravimetric Analysis (TGA), which measures mass loss as a function of

temperature.[6][7][8]

The decomposition can be represented by the following generalized scheme:
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Figure 1: Generalized thermal decomposition pathway of DMAB.

Hydrolysis
Dimethylaminoborane is highly susceptible to hydrolysis, reacting with water to produce

hydrogen gas and other byproducts.[1][2][3] This reaction is often vigorous and can be

hazardous if not controlled. The hydrolysis of amine boranes is a well-studied process for

hydrogen generation.[9]

The overall hydrolysis reaction can be summarized as:

(CH₃)₂NHBH₃ + 3H₂O → (CH₃)₂NH₂⁺ + B(OH)₃ + 3H₂
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The decomposition of dimethylaminoborane can be significantly accelerated and controlled

through the use of various catalysts. This is particularly relevant for applications in hydrogen

storage and release. Transition metal-based catalysts, including those based on rhodium,

ruthenium, copper, and nickel, have been shown to be effective.[10][11][12]

For instance, rhodium-catalyzed decomposition has been shown to proceed via an

intramolecular pathway, involving the formation of a transient monomeric

dimethylaminoborane species.[11] In another study, a ruthenium(III) acetylacetonate catalyst

was found to be active for DMAB dehydrogenation at temperatures above 50°C, with an

activation energy of 85 ± 2 kJ·mol⁻¹.[12] Copper(0) nanocatalysts have also been

demonstrated to facilitate the green (solvent-free) dehydrogenation of DMAB at near-room

temperature, with a remarkably low activation energy of 16.6 ± 2 kJmol⁻¹.[10]

The catalytic cycle often involves the coordination of the DMAB to the metal center, followed by

the elimination of hydrogen.
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Figure 2: Generalized catalytic dehydrogenation cycle of DMAB.

Quantitative Decomposition Data
The following table summarizes key quantitative data related to the decomposition of

dimethylaminoborane found in the literature.
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Parameter Condition Catalyst Value Reference

Thermal

Decomposition

Temperature

-

Tin

acetylacetonate

complex

130 °C [4]

Activation

Energy (Ea)
Dehydrogenation

Ruthenium(III)

acetylacetonate
85 ± 2 kJ·mol⁻¹ [12]

Activation

Energy (Ea)

Green

Dehydrogenation

Copper(0)

nanocatalysts
16.6 ± 2 kJmol⁻¹ [10]

Experimental Protocols
Thermogravimetric Analysis (TGA) of DMAB
Objective: To determine the thermal stability and decomposition profile of

dimethylaminoborane.

Methodology:

A small, precisely weighed sample of DMAB (typically 1-10 mg) is placed in a TGA sample

pan (e.g., alumina or platinum).

The sample is loaded into the TGA furnace.

The furnace is purged with an inert gas (e.g., nitrogen or argon) to provide a non-reactive

atmosphere.

A temperature program is initiated, typically involving a linear heating ramp (e.g., 5-20

°C/min) over a defined temperature range (e.g., ambient to 300 °C).

The mass of the sample is continuously monitored by a microbalance as a function of

temperature.

The resulting TGA curve (mass vs. temperature) is analyzed to identify the onset

temperature of decomposition and the percentage of mass loss at different stages.
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Figure 3: Experimental workflow for Thermogravimetric Analysis of DMAB.

In Situ NMR Spectroscopy for Catalytic Decomposition
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Objective: To monitor the formation of intermediates and products during the catalytic

decomposition of DMAB in solution.

Methodology:

A solution of DMAB is prepared in a suitable deuterated solvent (e.g., toluene-d₈) in an NMR

tube.

The catalyst is added to the NMR tube.

The NMR tube is placed in the NMR spectrometer.

¹¹B NMR spectra are acquired at regular time intervals to monitor the disappearance of the

DMAB signal and the appearance of signals corresponding to intermediates and final

products.

The chemical shifts and integration of the peaks provide information about the structure and

relative concentrations of the species present in the solution over time.

Hazardous Decomposition Products
Upon heating to decomposition, dimethylaminoborane can emit toxic fumes of nitrogen

oxides (NOx).[1] Other hazardous decomposition products can include carbon monoxide,

carbon dioxide, hydrogen, oxides of boron, and amines.[13] It is crucial to handle DMAB in a

well-ventilated area and take appropriate safety precautions.

In conclusion, the stability of dimethylaminoborane is a critical consideration for its practical

application. While susceptible to thermal and hydrolytic decomposition, these processes can be

harnessed, particularly through catalysis, for controlled hydrogen release. A thorough

understanding of the decomposition pathways and the influence of experimental conditions is

paramount for the safe and effective utilization of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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